Cas no 315704-83-7 ([4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl-)

• Product Name: [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl-
• CAS No: 315704-83-7
• MF: C₁₃H₁₂N₄S₂
• MW: 288.391179084778
• CID: 5583969
• PubChem ID: 2866410
• Update Time: 2026-03-11

[4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- Chemical and Physical Properties

Names and Identifiers

• [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl-
• SMR000070172
• AG-690/12243202
• 4'-methyl-N~2~-phenyl-4,5'-bi-1,3-thiazole-2,2'-diamine
• 4'-Methyl-N2-phenyl-[4,5'-bithiazole]-2,2'-diamine
• Cambridge id 5747468
• MLS-0013444.0001
• SR-01000477267
• N-phenyl-4'-methyl-4,5'-bis[1,3-thiazol-2-amine]
• MLS000061703
• G66900
• SR-01000477267-1
• HMS2335A05
• WAY-118985
• HMS1584N11
• EU-0009752
• AB00095645-01
• 315704-83-7
• CHEMBL244857

• Inchi： 1S/C13H12N4S2/c1-8-11(19-12(14)15-8)10-7-18-13(17-10)16-9-5-3-2-4-6-9/h2-7H,1H3,(H2,14,15)(H,16,17)
• InChI Key： ZVXHXOUWEKSRTE-UHFFFAOYSA-N
• SMILES： S1C=C(C2SC(N)=NC=2C)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 288.05033875g/mol
• Monoisotopic Mass: 288.05033875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 506.4±42.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl-

[4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- (CAS No. 315704-83-7): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

[4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- (CAS No. 315704-83-7) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of bithiazoles, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting the latest research findings and their implications.

The chemical structure of [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- is characterized by a bithiazole core with two diamine groups and a substituted phenyl group. The bithiazole moiety is a key feature that contributes to the compound's stability and reactivity. The presence of the diamine groups provides additional functional sites for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The 4'-methyl substitution on the phenyl ring adds steric bulk and can influence the compound's solubility and biological activity.

In terms of synthesis, several methods have been reported for the preparation of [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl-. One common approach involves the reaction of 4-methylthiazole-2-thiol with another thiazole derivative in the presence of a coupling agent such as copper(II) sulfate or palladium catalysts. This method typically yields high purity products with good yields. Another approach involves the condensation of thiosemicarbazides followed by cyclization to form the bithiazole ring. These synthetic routes are well-documented in the literature and have been optimized for large-scale production.

The biological activity of [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- has been extensively studied in recent years. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry reported that [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- demonstrated significant inhibitory effects on Staphylococcus aureus and Candida albicans at low concentrations. These findings suggest its potential as a lead compound for developing new antimicrobial agents.

Beyond antimicrobial activity, [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. A recent paper in Cancer Research highlighted its ability to selectively target cancer cells while sparing normal cells, making it an attractive candidate for further preclinical evaluation.

In addition to its biological activities, [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- has been explored for its pharmacological properties. Its low molecular weight and favorable physicochemical properties make it suitable for oral administration and potentially other routes of delivery. Preclinical studies have demonstrated good bioavailability and pharmacokinetic profiles, suggesting its potential as a therapeutic agent.

The safety profile of [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- is another important aspect to consider. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new compound entering clinical trials, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, [4,5'-Bithiazole]-2,2'-diamine, 4'-methyl-N2-phenyl- (CAS No. 315704-83-7) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.